Cas no 4238-03-3 (9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-)

4238-03-3 structure
Product name:9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-
9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)- Chemical and Physical Properties
Names and Identifiers
-
- 9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-
- U6YHQ05JZS
- Q27290772
- Methyl beta-eleostearate
- EPA Pesticide Chemical Code 118501
- SCHEMBL11316636
- beta-Eleostearic acid methyl ester
- Methyl ester of (Z,E,E)-9,11,13-octadecatrienoic acid
- trans,trans,trans-octadeca-9,11,13-trienoic acid methyl ester
- METHYL .BETA.-ELEOSTEARATE
- 4238-03-3
- 9,11,13-OCTADECATRIENOIC ACID, METHYL ESTER, (Z,E,E)-
- .BETA.-ELEOSTEARIC ACID METHYL ESTER
- Bollex
- UNII-U6YHQ05JZS
- SCHEMBL11316639
- 16195-77-0
-
- Inchi: InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8-,11-10+
- InChI Key: KOJYENXGDXRGDK-NZVWDSLRSA-N
- SMILES: CCCC\C=C\C=C/C=C/CCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 292.24036
- Monoisotopic Mass: 292.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)- Related Literature
-
Laihui Xiao,Zengshe Liu,Nan Li,Shuai Li,Pan Fu,Yigang Wang,Jinrui Huang,Jie Chen,Xiaoan Nie New J. Chem. 2020 44 16856
-
E. G. E. Hawkins Q. Rev. Chem. Soc. 1950 4 251
-
Zeng-Feng Wei,Li-Jie Ni,Heng Quan,Jiang Duan RSC Adv. 2021 11 16955
-
Lucas Montero de Espinosa,Andreas Gevers,Benjamin Woldt,Michael Gra?,Michael A. R. Meier Green Chem. 2014 16 1883
-
Kun Huang,Pei Zhang,Jinwen Zhang,Shouhai Li,Mei Li,Jianling Xia,Yonghong Zhou Green Chem. 2013 15 2466
4238-03-3 (9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-) Related Products
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